N-(4-amino-2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H25N5O5S/c1-12-7-13(2)9-15(8-12)25-18(29)11-34-23-27-20(24)19(22(31)28-23)26-21(30)14-5-6-16(32-3)17(10-14)33-4/h5-10H,11H2,1-4H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: HSRSNQGDYJIIFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)OC)OC)N)C
• Molecular Formula: C23H25N5O5S
• Molecular Weight: 483.5 g/mol
• CAS No.: 868226-98-6

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions that cause the compound to react, and the products that are formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. It also involves looking at chemical properties like acidity/basicity, reactivity, and chirality.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

Research on compounds with structural similarities, particularly those involving pyrimidines and their derivatives, has focused on understanding their reductive chemistry and potential as hypoxia-selective cytotoxins. For instance, studies have elucidated the mechanisms through which these compounds exhibit selective toxicity under hypoxic conditions, which is a common characteristic of tumor cells. This research opens the door to developing novel anticancer agents that can target tumor cells more effectively while sparing healthy tissues (Palmer et al., 1995).

Novel Polyimides Synthesis

Another area of application involves the synthesis of novel aromatic polyimides from diamines, including those with benzamide structures. These materials have been studied for their solubility, thermal stability, and other physical properties, making them potentially useful in various industrial applications, such as in the manufacture of heat-resistant plastics and electronics (Butt et al., 2005).

Antibacterial and Anti-HIV Agents

Compounds featuring pyrimidine structures have been synthesized and evaluated for their antibacterial and anti-HIV activities. Such studies are critical in the ongoing search for new, effective treatments for bacterial infections and HIV, demonstrating the potential of these compounds in therapeutic applications (Patel & Chikhalia, 2006).

Heterocyclic Compound Synthesis

Research into the synthesis of quinazolin-4(3H)-ones and 5,6-dihydropyrimidin-4(3H)-ones from β-aminoamides highlights the versatility of pyrimidine derivatives in creating a wide range of heterocyclic compounds. These studies contribute to the development of new molecules with potential applications in medicinal chemistry and drug design (Gavin et al., 2018).

Mechanism of Action

If the compound is a drug or an enzyme, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems to exert its effects.

Safety and Hazards

This involves studying the toxicity of the compound and understanding the precautions that need to be taken while handling it.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. This could include suggesting modifications to its structure to enhance its properties, or proposing new applications for the compound.